51-34-3

Scopolamine

In Stock

• CAS RN:
• 51-34-3

• Formula:
• C17H21NO4

• InChI:
• InChI=1S/C17H21NO4/c1-18-13-7-11(8-14(18)16-15(13)22-16)21-17(20)12(9-19)10-5-3-2-4-6-10/h2-6,11-16,19H,7-9H2,1H3/t11?,12-,13-,14+,15-,16+/m1/s1

• InChIKey:
• STECJAGHUSJQJN-FWXGHANASA-N

• It has a non-selective peripheral and central cholinolytic action at the Muscarinic receptors. It is also a sedative and an antiemetic. Tropane alkaloid , derivative of (-)-Scopolamine from plants of the Datura genus, Solanaceae.
  Its activity is close to that of Atropine.
  Scopolamine is a tropane alkaloid derived from plants of the nightshade family (Solanaceae), specifically Hyoscyamus niger and Atropa belladonna, with anticholinergic, antiemetic and antivertigo properties. Structurally similar to acetylcholine, scopolamine antagonizes acetylcholine activity mediated by muscarinic receptors located on structures innervated by postganglionic cholinergic nerves as well as on smooth muscles that respond to acetylcholine but lack cholinergic innervation. The agent is used to cause mydriasis, cycloplegia, to control the secretion of saliva and gas...

4,5-bis(trifluoromethyl)-1H-imidazole

In Stock

• CAS RN:
• 651-34-3

• Formula:
• C5H2F6N2

• InChI:
• InChI=1S/C5H2F6N2/c6-4(7,8)2-3(5(9,10)11)13-1-12-2/h1H,(H,12,13)

• InChIKey:
• OTWRLZYPCYXBFT-UHFFFAOYSA-N

• 4,5-bis(trifluoromethyl)-1H-imidazole is a useful research compound. Its molecular formula is C5H2F6N2 and its molecular weight is 204.07 g/mol. The purity is usually 95%.

2-cyano-N-8-quinolinyl-3-{5-[3-(trifluoromethyl)phenyl]-2-furyl}acrylamide

In Stock

• CAS RN:
• 5851-34-3

• Formula:
• C24H14F3N3O2

• InChI:
• InChI=1S/C24H14F3N3O2/c25-24(26,27)18-7-1-5-16(12-18)21-10-9-19(32-21)13-17(14-28)23(31)30-20-8-2-4-15-6-3-11-29-22(15)20/h1-13H,(H,30,31)/b17-13+

• InChIKey:
• YPKFOKUSUSUDID-GHRIWEEISA-N

• 2-cyano-N-8-quinolinyl-3-{5-[3-(trifluoromethyl)phenyl]-2-furyl}acrylamide is a useful research compound. Its molecular formula is C24H14F3N3O2 and its molecular weight is 433.4 g/mol. The purity is usually 95%.

Cloprednol

In Stock

• CAS RN:
• 5251-34-3

• Formula:
• C21H25ClO5

• InChI:
• InChI=1S/C21H25ClO5/c1-19-5-3-11(24)7-14(19)15(22)8-12-13-4-6-21(27,17(26)10-23)20(13,2)9-16(25)18(12)19/h3,5,7-8,12-13,16,18,23,25,27H,4,6,9-10H2,1-2H3/t12-,13-,16-,18+,19-,20-,21-/m0/s1

• InChIKey:
• YTJIBEDMAQUYSZ-FDNPDPBUSA-N

• Cloprednol is a 21-hydroxy steroid.
  Cloprednol is a synthetic glucocorticoid that has been investigated for use in the treatment of asthma.

Pyrrole-2,5-dione, 3-chloro-1-(2-phenylethyl)-

Usually In Stock

• CAS RN:
• 92751-34-3

• Formula:
• C12H10ClNO2

• InChI:
• InChI=1S/C12H10ClNO2/c13-10-8-11(15)14(12(10)16)7-6-9-4-2-1-3-5-9/h1-5,8H,6-7H2

• InChIKey:
• PFHNNQAPTSBIPO-UHFFFAOYSA-N

• Pyrrole-2,5-dione, 3-chloro-1-(2-phenylethyl)- is a useful research compound. Its molecular formula is C12H10ClNO2 and its molecular weight is 235.66 g/mol. The purity is usually 95%.

[2,2'-Biquinoline]-4,4'-dicarboxylic acid, dipotassium salt

In Stock

• CAS RN:
• 63451-34-3

• Formula:
• C20H10K2N2O4

• InChI:
• InChI=1S/C20H12N2O4.2K/c23-19(24)13-9-17(21-15-7-3-1-5-11(13)15)18-10-14(20(25)26)12-6-2-4-8-16(12)22-18;;/h1-10H,(H,23,24)(H,25,26);;/q;2*+1/p-2

• InChIKey:
• WCYSOCFXPUNTJG-UHFFFAOYSA-L

• [2,2'-Biquinoline]-4,4'-dicarboxylic acid, dipotassium salt is a useful research compound. Its molecular formula is C20H10K2N2O4 and its molecular weight is 420.5 g/mol. The purity is usually 95%.

3-Methyldecane

Usually In Stock

• CAS RN:
• 13151-34-3

• Formula:
• C11H24

• InChI:
• InChI=1S/C11H24/c1-4-6-7-8-9-10-11(3)5-2/h11H,4-10H2,1-3H3

• InChIKey:
• JJRUZTXRDDMYGM-NSHDSACASA-N

• elongs to the class of organic compounds known as branched alkanes. These are acyclic branched hydrocarbons having the general formula CnH2n+2. Thus, is considered to be a hydrocarbon lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, is primarily located in the membrane (predicted from logP). Outside of the human body, can be found in fruits, herbs and spices, and pulses. This makes a potential biomarker for the consumption of these food products.

2-Propenoic acid, 3-phenyl-, pentyl ester, (2E)-

• CAS RN:
• 131751-34-3

• Formula:
• C14H18O2

• 2-Propenoic acid, 3-phenyl-, pentyl ester, (2E)-, also known as 2-Propenoic acid, 3-phenyl-, pentyl ester, (2E)-, is a useful research compound. Its molecular formula is C14H18O2 and its molecular weight is 218.29152. The purity is usually 95%.

1-Methyl-3-nonylimidazolium bromide; 99%

In Stock

• CAS RN:
• 343851-34-3

• Formula:
• C13H25BrN2

• InChI:
• InChI=1S/C13H25N2.BrH/c1-3-4-5-6-7-8-9-10-15-12-11-14(2)13-15;/h11-13H,3-10H2,1-2H3;1H/q+1;/p-1

• InChIKey:
• PNDVRZACZRXZDZ-UHFFFAOYSA-M

• 1-Methyl-3-nonylimidazolium bromide; 99% is a useful research compound. Its molecular formula is C13H25BrN2 and its molecular weight is 289.25 g/mol. The purity is usually 95%.

trans-4-(Carbobenzoxyamino)cyclohexanecarboxylic Acid

In Stock

• CAS RN:
• 220851-34-3

• Formula:
• C15H19NO4

• InChI:
• InChI=1S/C15H19NO4/c17-14(18)12-6-8-13(9-7-12)16-15(19)20-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2,(H,16,19)(H,17,18)

• InChIKey:
• ZVMICQYOGWAOSU-UHFFFAOYSA-N

• Trans-4-(Carbobenzoxyamino)cyclohexanecarboxylic Acid is a useful research compound. Its molecular formula is C15H19NO4 and its molecular weight is 277.31 g/mol. The purity is usually 95%.

(5-(4-Chloro-3-nitrophenyl)furan-2-yl)(piperidin-1-yl)methanethione

In Stock

• CAS RN:
• 330951-34-3

• Formula:
• C16H15ClN2O3S

• InChI:
• InChI=1S/C16H15ClN2O3S/c17-12-5-4-11(10-13(12)19(20)21)14-6-7-15(22-14)16(23)18-8-2-1-3-9-18/h4-7,10H,1-3,8-9H2

• InChIKey:
• HOKFNNJZHLHHRW-UHFFFAOYSA-N

• (5-(4-Chloro-3-nitrophenyl)furan-2-yl)(piperidin-1-yl)methanethione is a useful research compound. Its molecular formula is C16H15ClN2O3S and its molecular weight is 350.82. The purity is usually 95%.

Ethyl 5-(3-nitrobenzamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-34-3

• Formula:
• C23H15F3N4O6S

• InChI:
• InChI=1S/C23H15F3N4O6S/c1-2-36-22(33)18-16-11-37-20(27-19(31)12-4-3-5-15(10-12)30(34)35)17(16)21(32)29(28-18)14-8-6-13(7-9-14)23(24,25)26/h3-11H,2H2,1H3,(H,27,31)

• InChIKey:
• DHMZEMXNNVRHID-UHFFFAOYSA-N

• Ethyl 5-(3-nitrobenzamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C23H15F3N4O6S and its molecular weight is 532.45. The purity is usually 95%.

Ethyl 8-(2-bromophenyl)-8-oxooctanoate

In Stock

• CAS RN:
• 898751-34-3

• Formula:
• C16H21BrO3

• InChI:
• InChI=1S/C16H21BrO3/c1-2-20-16(19)12-6-4-3-5-11-15(18)13-9-7-8-10-14(13)17/h7-10H,2-6,11-12H2,1H3

• InChIKey:
• WJTDTUAJIIESJQ-UHFFFAOYSA-N

• Ethyl 8-(2-bromophenyl)-8-oxooctanoate is a useful research compound. Its molecular formula is C16H21BrO3 and its molecular weight is 341.24 g/mol. The purity is usually 95%.

7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione

In Stock

• CAS RN:
• 1357851-34-3

• Formula:
• C25H20N4O5

• InChI:
• InChI=1S/C25H20N4O5/c1-32-18-9-6-16(7-10-18)22-27-23(34-28-22)17-8-11-20-21(13-17)26-25(31)29(24(20)30)14-15-4-3-5-19(12-15)33-2/h3-13H,14H2,1-2H3,(H,26,31)

• InChIKey:
• PASLHAXSIOWPSO-UHFFFAOYSA-N

• 7-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydroquinazoline-2,4-dione is a useful research compound. Its molecular formula is C25H20N4O5 and its molecular weight is 456.4 g/mol. The purity is usually 95%.

7-[(6-Chloro-2-fluorophenyl)methyl]-1,3-dimethyl-8-(3,4,5-trimethylpyrazolyl)-1,3,7-trihydropurine-2,6-dione

In Stock

• CAS RN:
• 1014051-34-3

• Formula:
• C20H20ClFN6O2

• InChI:
• InChI=1S/C20H20ClFN6O2/c1-10-11(2)24-28(12(10)3)19-23-17-16(18(29)26(5)20(30)25(17)4)27(19)9-13-14(21)7-6-8-15(13)22/h6-8H,9H2,1-5H3

• InChIKey:
• GPNFMEURYIBKKK-UHFFFAOYSA-N

• 7-[(6-Chloro-2-fluorophenyl)methyl]-1,3-dimethyl-8-(3,4,5-trimethylpyrazolyl)-1,3,7-trihydropurine-2,6-dione is a useful research compound. Its molecular formula is C20H20ClFN6O2 and its molecular weight is 430.87. The purity is usually 95%.

6-chloro-N-[2-(4-ethyl-4H-1,2,4-triazol-3-yl)phenyl]pyridine-3-carboxamide

Usually In Stock

• CAS RN:
• 1394651-34-3

• Formula:
• C16H14ClN5O

• InChI:
• InChI=1S/C16H14ClN5O/c1-2-22-10-19-21-15(22)12-5-3-4-6-13(12)20-16(23)11-7-8-14(17)18-9-11/h3-10H,2H2,1H3,(H,20,23)

• InChIKey:
• QCHOJXINYYFBCX-UHFFFAOYSA-N

• 6-chloro-N-[2-(4-ethyl-4H-1,2,4-triazol-3-yl)phenyl]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C16H14ClN5O and its molecular weight is 327.77. The purity is usually 95%.

2-Amino-3-fluoro-4-iodobenzonitrile

In Stock

• CAS RN:
• 1823951-34-3

• Formula:
• C7H4FIN2

• InChI:
• InChI=1S/C7H4FIN2/c8-6-5(9)2-1-4(3-10)7(6)11/h1-2H,11H2

• InChIKey:
• PENQXWJWJUWAPM-UHFFFAOYSA-N

• 2-Amino-3-fluoro-4-iodobenzonitrile is a useful research compound. Its molecular formula is C7H4FIN2 and its molecular weight is 262.02 g/mol. The purity is usually 95%.

Ethyl 1-benzoyl-3-oxopiperidine-4-carboxylate

In Stock

• CAS RN:
• 1899451-34-3

• Formula:
• C15H17NO4

• InChI:
• InChI=1S/C15H17NO4/c1-2-20-15(19)12-8-9-16(10-13(12)17)14(18)11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3

• InChIKey:
• UTXCAQGSVCMLOG-UHFFFAOYSA-N

• Ethyl 1-benzoyl-3-oxopiperidine-4-carboxylate is a useful research compound. Its molecular formula is C15H17NO4 and its molecular weight is 275.304. The purity is usually 95%.